Cas no 22811-02-5 (Acetic acid,2-mercapto-, hexadecyl ester)

Acetic acid,2-mercapto-, hexadecyl ester structure
22811-02-5 structure
Product Name:Acetic acid,2-mercapto-, hexadecyl ester
CAS No:22811-02-5
MF:C18H36O2S
MW:316.542244911194
CID:268427
PubChem ID:89849
Update Time:2025-04-19

Acetic acid,2-mercapto-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-mercapto-, hexadecyl ester
    • hexadecyl 2-sulfanylacetate
    • Acetic acid, mercapto-, hexadecyl ester
    • Hexadecyl mercaptoacetate
    • hexadecyl sulfanylacetate
    • SCHEMBL9835095
    • ACETIC ACID, 2-MERCAPTO-, HEXADECYL ESTER
    • cetyl thioglycolate
    • UNII-0IAT30A3FG
    • EINECS 245-238-8
    • 22811-02-5
    • DTXSID20177364
    • Q27236824
    • 0IAT30A3FG
    • NS00027267
    • Inchi: 1S/C18H36O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-18(19)17-21/h21H,2-17H2,1H3
    • InChI Key: WDRMFQRBFDVBPJ-UHFFFAOYSA-N
    • SMILES: SCC(=O)OCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 316.24378
  • Monoisotopic Mass: 316.243601
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 17
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 27.3

Experimental Properties

  • Density: 0.922
  • Boiling Point: 403.6°Cat760mmHg
  • Flash Point: 249.1°C
  • Refractive Index: 1.466
  • PSA: 26.3
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